Cas no 76721-87-4 (1H-Imidazole-4-ethanamine,N,a-dimethyl-, (aR)- (9CI))

• Product Name: 1H-Imidazole-4-ethanamine,N,a-dimethyl-, (aR)- (9CI)
• CAS No: 76721-87-4
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• CID: 563615
• PubChem ID: 5492510
• Update Time: 2025-04-19

1H-Imidazole-4-ethanamine,N,a-dimethyl-, (aR)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-ethanamine,N,a-dimethyl-, (aR)- (9CI)
• 1-(1H-imidazol-5-yl)-N-methylpropan-2-amine
• alpha,N(alpha)-dimethylhistamine
• 76721-87-4
• DTXSID80998037

• Inchi： 1S/C7H13N3/c1-6(8-2)3-7-4-9-5-10-7/h4-6,8H,3H2,1-2H3,(H,9,10)/t6-/m1/s1
• InChI Key： BQWFLRWCZCMTOU-ZCFIWIBFSA-N
• SMILES： N(C)[C@H](C)CC1=CN=CN1

Computed Properties

• Exact Mass: 139.110947
• Monoisotopic Mass: 139.110947
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7
• XLogP3: 0.4

Experimental Properties

• Density: 1.023
• Boiling Point: 307.9°C at 760 mmHg
• Flash Point: 140°C
• Refractive Index: 1.517